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Compound of Interest

Compound Name: Antimony-125

Cat. No.: B081612 Get Quote

Radiological Properties of Antimony-125
Antimony-125 is a radioisotope of antimony with a half-life of 2.758 years.[1][2] It decays via

beta emission to Tellurium-125 (Te-125).[3][4] A significant percentage of its decay,

approximately 22.9%, results in the metastable isomer Te-125m, which has a half-life of 57

days.[3]

Table 1: Radiological Data for Antimony-125
Property Value

Half-life 2.75856 years[5]

Decay Mode Beta minus (β-)[3][5]

Beta Decay Energy (Q-value) 766.7 keV[3][4]

Primary Emissions Beta particles, Gamma rays

Radioactive Daughter Tellurium-125 (Te-125)[3][5]

Isotopic Mass 124.9052530 u[5]

Below is a simplified decay scheme for Antimony-125, illustrating its transformation into

Tellurium-125.
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Sb-125 Te-125

β⁻ decay
(T½ = 2.758 y)

decision result result_no Start: Proposed use of Sb-125

Is the concentration > 1E-3 µCi/ml?

Is the total quantity > 10 µCi?

No

Specific License Required

Yes

Yes

Exempt from Licensing

No
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decision action result Start: Perform Contamination Survey

Perform Wipe Tests
of Surfaces

Count Wipes in a
Liquid Scintillation Counter

or Gamma Counter

Compare Results to
Action Limits

Document Results

Below Limits

Decontaminate Area

Above Limits

End: Survey Complete Re-survey Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b081612?utm_src=pdf-body-img
https://www.benchchem.com/product/b081612?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Isotopes of antimony - Wikipedia [en.wikipedia.org]

2. Antimony - Wikipedia [en.wikipedia.org]

3. lnhb.fr [lnhb.fr]

4. atom.kaeri.re.kr [atom.kaeri.re.kr]

5. Antimony-125 - isotopic data and properties [chemlin.org]

To cite this document: BenchChem. [Antimony-125 NRC regulations and guidelines].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081612#antimony-125-nrc-regulations-and-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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